Cas no 856301-51-4 (2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl)-)

• Product Name: 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl)-
• CAS No: 856301-51-4
• MF: C₁₃H₉ClN₂OS
• MW: 276.741360425949
• MDL: MFCD34597248
• CID: 5226338
• Update Time: 2025-06-07

2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl)-
• 2-(4-Chlorophenyl)-2H-1,2,4-benzothiadiazin-3(4H)-one

• MDL： MFCD34597248
• Inchi： 1S/C13H9ClN2OS/c14-9-5-7-10(8-6-9)16-13(17)15-11-3-1-2-4-12(11)18-16/h1-8H,(H,15,17)
• InChI Key： DYGRGNCTZCLJEV-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2NC(=O)N1C1=CC=C(Cl)C=C1

Additional information on 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl)-

Introduction to 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 856301-51-4, identified as 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl), represents a fascinating molecule with a rich structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the benzothiadiazine class, a scaffold that is well-documented for its versatility in drug design and development. The presence of a chlorophenyl substituent at the 2-position introduces unique electronic and steric properties, making this derivative particularly intriguing for medicinal chemists.

Benzothiadiazines are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif itself consists of two fused rings: a benzene ring and a thiadiazine ring. The thiadiazine core is particularly noteworthy due to its ability to interact with biological targets in multiple ways, thanks to its nitrogen and sulfur atoms that can form hydrogen bonds or participate in π-stacking interactions. This inherent flexibility makes benzothiadiazines valuable candidates for further derivatization and optimization.

The specific substitution pattern in 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl) adds an additional layer of complexity. The 4-chlorophenyl group not only influences the electronic distribution of the molecule but also modulates its solubility and metabolic stability. Chlorophenyl groups are frequently incorporated into drug candidates due to their ability to enhance binding affinity to biological receptors. This substitution pattern has been explored in various therapeutic contexts, including the development of kinase inhibitors and other enzyme-targeting agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of molecules like 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl). Molecular docking studies have suggested that this compound may interact with proteins involved in cancer cell proliferation and inflammation pathways. For instance, preliminary virtual screening has indicated potential binding interactions with cyclooxygenase (COX) enzymes and nuclear factor kappa B (NF-κB) signaling components. These findings align with the growing interest in developing small-molecule modulators of these pathways for therapeutic intervention.

In vitro studies have begun to elucidate the pharmacological profile of this derivative. Initial assays have demonstrated modest inhibitory activity against certain inflammatory enzymes, suggesting a possible role in managing chronic inflammatory conditions. Additionally, the compound has shown promise in preliminary cytotoxicity assays against several cancer cell lines. While these results are encouraging, further research is needed to fully characterize its mechanism of action and assess its potential for clinical translation.

The synthesis of 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl) involves multi-step organic transformations that highlight the synthetic versatility of benzothiadiazine scaffolds. Key steps typically include cyclization reactions to form the heterocyclic core followed by functional group modifications to introduce the chlorophenyl substituent at the 2-position. Advances in green chemistry principles have also been applied to optimize these synthetic routes, reducing waste and improving atom economy. Such sustainable approaches are increasingly important in modern drug discovery.

The chemical properties of this compound make it an attractive candidate for further structural optimization. By modifying other functional groups or introducing additional substituents, chemists can fine-tune its pharmacological properties. For example, replacing the chlorophenyl group with other aromatic moieties could alter its binding affinity or metabolic stability. Such modifications are often guided by structure-activity relationship (SAR) studies aimed at maximizing therapeutic efficacy while minimizing side effects.

From a broader perspective, compounds like 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-chlorophenyl) contribute to our understanding of heterocyclic chemistry and its applications in medicine. The benzothiadiazine scaffold exemplifies how structural complexity can be leveraged to produce molecules with tailored biological activities. As research continues to uncover new derivatives and their mechanisms of action, compounds such as this one will remain at the forefront of pharmaceutical innovation.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for molecules like this one by allowing rapid testing against large libraries of compounds for activity against various biological targets. While HTS has limitations—such as potential false positives—it remains an indispensable tool for identifying promising candidates for further investigation. Once identified through HTS or virtual screening methods like molecular docking, 2H-1,2,4-Benzothiadiazin-3(4H)-one, with its unique structural features, presents an excellent starting point for medicinal chemists seeking novel therapeutic agents.

The future direction of research on this compound will likely involve both computational modeling and experimental validation. Further molecular dynamics simulations could provide insights into how it interacts with biological targets at an atomic level, while wet-lab experiments will be essential for confirming these interactions in vitro and assessing its pharmacokinetic profile. Such interdisciplinary approaches are critical for translating promising chemical entities into viable drugs.

In conclusion, 856301-51-4 represents more than just a chemical identifier; it symbolizes a molecule with untapped potential that could lead to new treatments for various diseases through innovative chemical design and rigorous scientific investigation, leveraging both traditional organic synthesis techniques and cutting-edge computational methods.``